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Cat. No.: B147598

An In-Depth Technical Guide to the Safe Handling and Application of Dimethyl
Cyanocarbonimidodithioate

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of Dimethyl cyanocarbonimidodithioate, a versatile
yet hazardous chemical intermediate. It is intended for researchers, scientists, and drug
development professionals who utilize this compound in their work. The focus extends beyond
a standard Material Safety Data Sheet (MSDS) to offer practical insights and a deeper
understanding of the causality behind recommended safety protocols, ensuring both personal
safety and experimental integrity.

Chemical Identity and Core Reactivity

Dimethyl cyanocarbonimidodithioate, identified by CAS Number 10191-60-3, is a unique
reagent characterized by its combination of a cyanide and dithiocarbonate functional group.[1]
This structure is the key to its utility and its hazard profile. Its IUPAC name is
bis(methylsulfanyl)methylidenecyanamide.[2]

The molecule's reactivity is centered around its functional groups: the cyano group (C=N), two
methylthio groups (S-CHs), and an imido group (N-C=N).[1] This arrangement makes it an
important precursor in the synthesis of various organic compounds, most notably the
pharmaceutical cimetidine, which is used for treating peptic ulcers.[1] Its versatility also extends

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b147598?utm_src=pdf-interest
https://www.benchchem.com/product/b147598?utm_src=pdf-body
https://www.benchchem.com/product/b147598?utm_src=pdf-body
https://www.benchchem.com/product/b147598?utm_src=pdf-body
https://www.benchchem.com/product/b147598?utm_src=pdf-body
https://www.smolecule.com/products/s574933
https://pubchem.ncbi.nlm.nih.gov/compound/66289
https://www.smolecule.com/products/s574933
https://www.smolecule.com/products/s574933
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

to the synthesis of various heterocyclic compounds, including pyrimidines, triazines, and purine

analogues, which are scaffolds in bioactive molecule design.[3][4]

Table 1: Chemical and Physical Properties of Dimethyl Cyanocarbonimidodithioate

Property Value Source(s)

CAS Number 10191-60-3 [1][2][5]

Molecular Formula CaHsN2S2 [1][2]I5]

Molecular Weight 146.2 g/mol [1112]
White to off-white or light

Appearance yellow crystalline solid/powder.  [3][6][7]
[31[6][7]

Melting Point 45-50 °C [61[71[8]

Boiling Point ~229.6 °C (Predicted) [61[71[8]

Flash Point >113 °C (>230 °F) [61[7118]

N Slightly soluble in methanol,

Solubility ] [316]1[71[8]
Insoluble in water.[3][6][7][8]
Stench / Pungent / Sulfurous

Odor [3][9][10]

odor.[3][9][10]

Hazard Profile: A Mechanistic Perspective

The hazardous nature of Dimethyl cyanocarbonimidodithioate stems directly from its

chemical structure. It is classified as corrosive, acutely toxic, and an irritant.[1][2]

Understanding the basis of these hazards is critical for safe handling.

Table 2: GHS Hazard Classification Summary
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Hazard Statement

Classification

Key Insights

H314: Causes severe skin

burns and eye damage.[1][2]

Skin Corrosion/Irritation,

Category 1B

The compound can react with
moisture on the skin and in the
eyes, likely hydrolyzing to
release corrosive byproducts.
This necessitates immediate
and thorough rinsing upon

contact.

H301/H302: Toxic/Harmful if
swallowed.[1][2]

Acute Toxicity, Oral (Category
3/4)

The presence of the cyano
group is a primary concern.
Ingestion can lead to systemic
toxicity. Do NOT induce
vomiting, as this can
exacerbate corrosive damage

to the esophagus.[6][9]

H311: Toxic in contact with
skin.[1][2]

Acute Toxicity, Dermal

(Category 3)

Dermal absorption is a
significant route of exposure.
The use of appropriate gloves
and protective clothing is non-

negotiable.

H330: Fatal if inhaled.[1][2]

Acute Toxicity, Inhalation
(Category 1/2)

As a solid with a noticeable
vapor pressure (especially if
heated) or as a dust, inhalation
can be extremely dangerous.
All work must be conducted in

a certified chemical fume hood.

[9]

H317: May cause an allergic

skin reaction.[1][2]

Skin Sensitization, Category 1

Repeated exposure can lead
to sensitization and dermatitis.
[1][4] Any signs of skin irritation
should be taken seriously to
prevent future allergic

reactions.
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May cause respiratory STOT - Single Exposure, Inhalation of dust or vapors

irritation.[9] Category 3 can irritate the respiratory tract.

Exposure Control and Personal Protection: A Self-
Validating System

The primary directive in handling Dimethyl cyanocarbonimidodithioate is to prevent all

routes of exposure: inhalation, skin contact, eye contact, and ingestion. This is achieved

through a multi-layered approach to personal protective equipment (PPE) and engineering

controls.

Engineering Controls

Chemical Fume Hood: All manipulations of this compound, including weighing and transfers,
must be performed within a properly functioning chemical fume hood.[9] This is the primary
defense against inhaling the toxic dust or vapors.

Safety Shower and Eyewash Station: These must be immediately accessible and tested
regularly. Their proximity is crucial due to the severe corrosive nature of the compound.[11]

Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles and a face shield.[4][9] Standard
safety glasses are insufficient to protect against splashes and fine dust.

Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a
higher risk of splashing, chemical-resistant aprons and sleeves should be used. Wear
appropriate protective gloves and clothing to prevent skin exposure.[9]

Gloves: Use chemical-resistant gloves (e.g., nitrile) and inspect them before each use.
Change gloves immediately if they become contaminated.

Respiratory Protection: For situations where a fume hood is not available or in case of a
large spill, a NIOSH/MSHA-approved respirator with appropriate cartridges (e.g., particulates
filter conforming to EN 143) is necessary.[4][9]
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Emergency Protocols: Rapid and Methodical
Response

In the event of an exposure or spill, a swift and correct response is critical to mitigating harm.

First-Aid Measures

Inhalation: Immediately move the affected person to fresh air and keep them at rest.[9] If
breathing is difficult or has stopped, provide artificial respiration (do not use the mouth-to-
mouth method) and seek immediate medical attention.[12]

Skin Contact: Take off all contaminated clothing immediately.[6] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[12] Seek immediate medical attention.

[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[9][12] Remove contact lenses if present and easy to do.[6] Immediate medical
attention is required.

Ingestion: Do NOT induce vomiting.[6][9][12] Rinse the mouth with water.[6][13] Call a
physician or poison control center immediately.[12]

Workflow for Accidental Spill

The following protocol outlines a systematic approach to managing a small-scale laboratory

spill.

Evacuate and Alert: Immediately alert others in the vicinity. Evacuate the immediate area if
the spill is large or if you feel unwell.

Assess the Situation: From a safe distance, assess the size of the spill and whether you
have the appropriate PPE and spill kit materials to handle it. If not, contact your institution's
emergency response team.

Don Appropriate PPE: At a minimum, this includes a lab coat, chemical-resistant gloves, and
chemical safety goggles with a face shield.
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Contain the Spill: Prevent the spill from spreading. For solid spills, avoid creating dust.

Neutralize/Absorb: Gently cover the spill with an inert absorbent material, such as vermiculite
or sand.

Clean-Up: Carefully sweep or scoop the absorbed material into a designated, labeled
hazardous waste container.[9] Avoid actions that generate dust.

Decontaminate: Wipe the spill area with a suitable decontaminating solution, followed by
soap and water.

Dispose of Waste: All contaminated materials, including PPE, must be disposed of as
hazardous waste according to institutional and local regulations.

Report: Report the incident to your supervisor and your institution's environmental health and
safety department.

Fire and Reactivity Hazards
Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-
resistant foam.[9][14][15] Water spray can be used to cool containers.[9]

Specific Hazards: Thermal decomposition can release highly toxic and irritating gases,
including carbon oxides (CO, CO3), nitrogen oxides (NOXx), sulfur oxides (SOx), and
hydrogen cyanide.[9] Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[9][15]

Stability and Reactivity

« Stability: The compound is stable under recommended storage conditions.[3]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[9]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated
for corrosive materials.[6][9][12]
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Logical Workflow: Emergency Response to

Exposure

The following diagram illustrates the critical decision-making and action sequence following a

personal exposure event.

Inhalation

Exposure Event Occurs

Assess Type of Exposure

Inhaled Skin/Eye

Skin/Eye Contact

Swallowed

Ingestion

Move to Fresh Air.
Keep at Rest.

Remove Contaminated Clothing.
Rinse with Copious Water (15+ min).

Rinse Mouth with Water.
DO NOT Induce Vomiting.

Seek IMMEDIATE
Medical Attention

Provide SDS to
Medical Personnel

/
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Caption: Emergency Response Workflow for Personal Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanocarbonimidodithioate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147598#material-safety-data-sheet-msds-for-
dimethyl-cyanocarbonimidodithioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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